5-(Methylamino)-2-[[(2S,3R,5R,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid

• CAS No.: 52665-69-7
• Product Name: 5-(Methylamino)-2-[[(2S,3R,5R,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid
• Molecular Formula: C29H37N3O6
• Molecular Weight: 523.6 g/mol
• IUPAC Name: 5-(methylamino)-2-[[(2S,3R,5R,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid
• Standard InChI: InChI=1S/C29H37N3O6/c1-15-10-11-29(17(3)13-16(2)27(38-29)18(4)26(33)20-7-6-12-31-20)37-22(15)14-23-32-25-21(36-23)9-8-19(30-5)24(25)28(34)35/h6-9,12,15-18,22,27,30-31H,10-11,13-14H2,1-5H3,(H,34,35)/t15-,16-,17-,18-,22-,27+,29?/m1/s1
• Standard InChIKey: HIYAVKIYRIFSCZ-BNJSRTAHSA-N
• Isomeric SMILES: C[C@@H]1CC[C@]2([C@@H](C[C@H]([C@H](O2)[C@H](C)C(=O)C3=CC=CN3)C)C)O[C@@H]1CC4=NC5=C(O4)C=CC(=C5C(=O)O)NC
• SMILES: CC1CCC2(C(CC(C(O2)C(C)C(=O)C3=CC=CN3)C)C)OC1CC4=NC5=C(O4)C=CC(=C5C(=O)O)NC
• Canonical SMILES: CC1CCC2(C(CC(C(O2)C(C)C(=O)C3=CC=CN3)C)C)OC1CC4=NC5=C(O4)C=CC(=C5C(=O)O)NC
• Appearance: Solid powder
• Melting Point: 181.5 °C
• Description: 5-(methylamino)-2-[[(2S,3R,5R,6S,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid is a benzoxazole.; An ionophorous, polyether antibiotic from Streptomyces chartreusensis. It binds and transports CALCIUM and other divalent cations across membranes and uncouples oxidative phosphorylation while inhibiting ATPase of rat liver mitochondria. The substance is used mostly as a biochemical tool to study the role of divalent cations in various biological systems.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: A 23187; A-23187; A23187; A23187, Antibiotic; Antibiotic A23187; Calcimycin
• Reference: 1: Wu Q, Gou L, Lin S, Liang J, Yin J, Zhou X, Bai L, An D, Deng Z, Wang Z. Characterization of the N-methyltransferase CalM involved in calcimycin biosynthesis by Streptomyces chartreusis NRRL 3882. Biochimie. 2013 Jul;95(7):1487-93. doi: 10.1016/j.biochi.2013.03.014. Epub 2013 Apr 11. PubMed PMID: 23583975.; 2: Gou L, Wu Q, Lin S, Li X, Liang J, Zhou X, An D, Deng Z, Wang Z. Mutasynthesis of pyrrole spiroketal compound using calcimycin 3-hydroxy anthranilic acid biosynthetic mutant. Appl Microbiol Biotechnol. 2013 Sep;97(18):8183-91. doi: 10.1007/s00253-013-4882-1. Epub 2013 May 12. PubMed PMID: 23666477.; 3: Sack U, Walther W, Scudiero D, Selby M, Aumann J, Lemos C, Fichtner I, Schlag PM, Shoemaker RH, Stein U. S100A4-induced cell motility and metastasis is restricted by the Wnt/β-catenin pathway inhibitor calcimycin in colon cancer cells. Mol Biol Cell. 2011 Sep;22(18):3344-54. doi: 10.1091/mbc.E10-09-0739. Epub 2011 Jul 27. PubMed PMID: 21795396; PubMed Central PMCID: PMC3172260.; 4: Pohl P, Antonenko YN, Yaguzhinsky LS. Kinetic properties of cation/H(+)-exchange: calcimycin (A23187)-mediated Ca2+/2H(+)-exchange on the bilayer lipid membrane. Biochim Biophys Acta. 1990 Sep 7;1027(3):295-300. PubMed PMID: 2118807.; 5: Li WC, Kuszak JR, Wang GM, Wu ZQ, Spector A. Calcimycin-induced lens epithelial cell apoptosis contributes to cataract formation. Exp Eye Res. 1995 Jul;61(1):91-8. PubMed PMID: 7556474.; 6: Wu Q, Liang J, Lin S, Zhou X, Bai L, Deng Z, Wang Z. Characterization of the biosynthesis gene cluster for the pyrrole polyether antibiotic calcimycin (A23187) in Streptomyces chartreusis NRRL 3882. Antimicrob Agents Chemother. 2011 Mar;55(3):974-82. doi: 10.1128/AAC.01130-10. Epub 2010 Dec 20. PubMed PMID: 21173184; PubMed Central PMCID: PMC3067094.; 7: Zeng GQ, Rui YC. [Inhibitory effect of dauricine on platelet activating factor released from calcimycin-induced mouse peritoneal macrophages]. 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PubMed PMID: 27693584.; 12: Prudhomme M, Guyot J, Jeminet G. Semi-synthesis of A23187 (calcimycin) analogs. IV. Cation carrier properties in mitochondria of analogs with modified benzoxazole rings. Antimicrobial activity. J Antibiot (Tokyo). 1986 Jul;39(7):934-7. PubMed PMID: 3093432.; 13: Tang Y, Abe N, Yoshimoto M, Zhu B, Murata Y, Nakamura Y. Benzyl isothiocyanate inhibits IL-13 expression in human basophilic KU812 cells. Biosci Biotechnol Biochem. 2015;79(1):159-63. doi: 10.1080/09168451.2014.963503. Epub 2014 Sep 25. PubMed PMID: 25253661.; 14: Nim S, Lobato LG, Moreno A, Chaptal V, Rawal MK, Falson P, Prasad R. Atomic modelling and systematic mutagenesis identify residues in multiple drug binding sites that are essential for drug resistance in the major Candida transporter Cdr1. Biochim Biophys Acta. 2016 Nov;1858(11):2858-2870. doi: 10.1016/j.bbamem.2016.08.011. Epub 2016 Aug 25. PubMed PMID: 27569110.; 15: Meiniel R, Didier R, Meiniel A, Jeminet G, Prudhomme M. A radioautographic study of [3H]-A 23187 (calcimycin) in components of the brain. Distribution in different cell types of the diencephalo-mesencephalic roof. Biol Cell. 1992;74(2):239-41. PubMed PMID: 1596644.; 16: Murtha AP, Feng L, Yonish B, Leppert PC, Schomberg DW. Progesterone protects fetal chorion and maternal decidua cells from calcium-induced death. Am J Obstet Gynecol. 2007 Mar;196(3):257.e1-5. PubMed PMID: 17346545.; 17: Prudhomme M, Dauphin G, Jeminet G. Semi-synthesis of A23187 (calcimycin) analogs. III. Modification of benzoxazole ring substituents, ionophorous properties in an organic phase. J Antibiot (Tokyo). 1986 Jul;39(7):922-33. PubMed PMID: 3093431.; 18: Prudhomme M, Dauphin G, Guyot J, Jeminet G. Semisynthesis of A23187 (calcimycin) analogs. II. Introduction of a methyl group on the benzoxazole ring. J Antibiot (Tokyo). 1984 Jun;37(6):627-34. PubMed PMID: 6430853.; 19: Li SG, Wu Y. Synthesis and absolute configuration of demethyl (C-11) cezomycin. 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• PubChem Compound: 11555468
• Last Modified: Nov 11 2021